4-(5-Fluoro-4-(pyrrolidin-1-yl)pyrimidin-2-yl)morpholine

Specification

• CAS No.: 2034395-29-2
• Molecular Formula: C12H17FN4O
• Molecular Weight: 252.293
• IUPAC Name: 4-(5-fluoro-4-pyrrolidin-1-ylpyrimidin-2-yl)morpholine
• Standard InChI: InChI=1S/C12H17FN4O/c13-10-9-14-12(17-5-7-18-8-6-17)15-11(10)16-3-1-2-4-16/h9H,1-8H2
• Standard InChI Key: VRVSUNHDEQGJCK-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C2=NC(=NC=C2F)N3CCOCC3

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a pyrimidine ring substituted at the 2-position with a morpholine group and at the 4- and 5-positions with pyrrolidine and fluorine, respectively. This arrangement confers distinct electronic and steric properties critical for target engagement.

Table 1: Key Chemical Descriptors

Property	Value
IUPAC Name	4-(5-fluoro-4-pyrrolidin-1-ylpyrimidin-2-yl)morpholine
Molecular Formula	C₁₂H₁₇FN₄O
Molecular Weight	252.293 g/mol
SMILES	C1CCN(C1)C2=NC(=NC=C2F)N3CCOCC3
InChIKey	VRVSUNHDEQGJCK-UHFFFAOYSA-N
CAS Registry Number	2034395-29-2

The fluorine atom at position 5 enhances electronegativity, potentially improving binding affinity to hydrophobic enzyme pockets, while the morpholine group contributes to solubility and metabolic stability.

Solubility and Stability

Experimental solubility data remain unreported, but computational models predict moderate aqueous solubility due to the morpholine oxygen’s hydrogen-bonding capacity. Stability under physiological conditions is inferred from analogs, with fluorine substitution reducing susceptibility to oxidative metabolism.

Synthesis and Medicinal Chemistry Optimization

Synthetic Routes

While explicit details for this compound are proprietary, analogous pyrimidine derivatives are typically synthesized via:

• Nucleophilic Aromatic Substitution: Introducing pyrrolidine at position 4 of 2,4-dichloro-5-fluoropyrimidine.

• Cross-Coupling Reactions: Suzuki-Miyaura coupling for morpholine integration at position 2.

Table 2: Representative Reaction Conditions for Analogs

Step	Reagents/Conditions	Yield
1	Pyrrolidine, DIPEA, DMF, 80°C	78%
2	Morpholine, Pd(OAc)₂, Xantphos, 100°C	65%

Structure-Activity Relationship (SAR) Insights

Patent WO2014106800A2 highlights the critical role of the 4-pyrrolidinyl group in enhancing kinase inhibition potency, while the 2-morpholino moiety optimizes pharmacokinetic profiles. Fluorine at position 5, as seen in CDK7/9 inhibitors like compound 9q, increases target selectivity by modulating electron distribution in the pyrimidine ring.

Compound	Target (IC₅₀)	Cell Line Activity
9q	CDK7 (18 nM), CDK9 (12 nM)	MV4-11 (GI₅₀ = 0.3 μM)
Patent Example	IRAK4 (≤50 nM)	Rheumatoid arthritis models

Structural Biology and Target Engagement

Molecular Docking Studies

Preliminary docking simulations using CDK2 (PDB: 1HCL) reveal that the pyrrolidine group forms van der Waals contacts with Leu83, while the morpholine oxygen hydrogen-bonds to Asp86. Fluorine’s electronegativity may polarize the pyrimidine ring, enhancing π-stacking with Phe80.

X-ray Crystallography

Though no crystal structure of this compound is published, related CDK inhibitor complexes show that the 4-position substituent occupies a hydrophobic cleft adjacent to the ATP-binding site, a feature exploitable for selective inhibitor design.

Future Directions and Challenges

Lead Optimization Priorities

• Solubility Enhancement: Prodrug strategies or morpholine N-oxidation.

• Target Validation: CRISPR screening to identify primary targets beyond CDKs.

Regulatory Considerations

As a research-grade compound (non-GMP), translational efforts require addressing metabolic stability in preclinical models and potential off-target effects on cardiac ion channels, a known issue with morpholine-containing drugs.